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N-Methyl-4,4'-methylenedianiline is an aromatic amine structurally derived from 4,4'-
methylenedianiline (MDA), a high-production-volume chemical primarily used as a precursor to
polyurethanes and as an epoxy curing agent.[1][2] The key distinction is the presence of a
single methyl group on one of the two nitrogen atoms, which significantly alters its chemical
properties, reactivity, and potential biological activity. While MDA is well-documented, its N-
methylated counterpart is primarily known as a research chemical or organic building block,
with less extensive characterization in public literature.[3][4] Understanding the impact of this
N-methylation is critical for its application in specialized polymer synthesis, as a pharmaceutical
intermediate, or in other areas of materials science. The addition of a methyl group can
influence factors such as solubility, basicity, and metabolic stability, a concept of high
importance in drug development.[5]

Molecular Structure and Identification

The fundamental identity of a chemical compound is rooted in its structure and unique
identifiers. These data are foundational for all further research and application.

Chemical Structure
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The structure consists of two aniline rings linked by a methylene bridge, with one aniline
nitrogen bearing a methyl group. The IUPAC name for this compound is 4-[[4-
(methylamino)phenyllmethyl]aniline.[6]

Caption: 2D structure of N-Methyl-4,4'-methylenedianiline.

Molecular Formula and Weight

The addition of a methyl group (CH2) to the parent MDA (C13H14Nz2) results in the following:
e Molecular Formula: CiaH16N2[3]

e Molecular Weight: 212.29 g/mol [3]

Key Chemical Identifiers

A consolidated list of identifiers is crucial for accurate database searches and regulatory

compliance.

Identifier Value Source

CAS Number 26628-67-1 [4]
4-[[4-

IUPAC Name (methylamino)phenyllmethyl]a [6]
niline

Molecular Formula Ci14H16N:2 [3]

Molecular Weight 212.29 g/mol [3]

Canonical SMILES CNclcece(Cc2cece(N)ec2)cel N/A

BQJCRFVAJINHQC-
INChl Key N/A
UHFFFAOYSA-N

Physicochemical Properties

Detailed physicochemical data for N-Methyl-4,4'-methylenedianiline is not widely available.
The table below includes predicted data and provides a comparison with the well-characterized
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parent compound, 4,4'-methylenedianiline (MDA), to offer scientifically grounded estimations.
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Property

N-Methyl-4,4'-
methylenedianiline

4,4'-
Methylenedianiline
(MDA)

Rationale for
Expected
Differences

Appearance

Expected to be a
crystalline solid,
potentially pale yellow

or brown

Colorless to pale

yellow solid/flakes

Structural similarity
suggests a similar
physical state.
Aromatic amines often
darken upon exposure
to air and light.[7]

Boiling Point

390.8 °C at 760
mmHg (Predicted)[6]

398-399 °C at 768
mmHg[8]

The addition of a
methyl group slightly
increases molecular
weight but can disrupt
intermolecular
hydrogen bonding,
leading to a potentially
similar or slightly

lower boiling point.

Melting Point

Data not available

88 - 92 °C[9]

N-methylation breaks
the symmetry of the
molecule and replaces
a hydrogen bond
donor with a non-
donating group, which
could lead to less
efficient crystal
packing and a
potentially lower
melting point

compared to MDA.

Density

1.113 g/cm3
(Predicted)[6]

~1.15 g/cm?3[10]

A slight decrease in
density may be
expected due to the

less efficient crystal
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packing caused by the
methyl group.

N-methylation
increases the
molecule's lipophilicity

. _ Slightly soluble (~1 _ _
Water Solubility Data not available (higher logP), which

/L)[8
g/L)[8] would typically
decrease water

solubility.

The methyl group is
weakly electron-
donating, which could
slightly increase the
pKa Data not available ~4.96[11] basiclly (and th-us the
pKa) of the tertiary
amine nitrogen
compared to the
primary amine of

MDA.

Synthesis and Manufacturing

While specific industrial synthesis protocols for N-Methyl-4,4'-methylenedianiline are not
publicly documented, a logical and modern approach involves the selective N-methylation of
4,4'-methylenedianiline (MDA).

Causality of Method Choice: Green N-Methylation with
Dimethyl Carbonate (DMC)

Traditional N-methylation reagents, such as methyl iodide or dimethyl sulfate, are highly toxic,
carcinogenic, and produce stoichiometric amounts of salt waste.[12] A superior, field-proven
alternative is the use of dimethyl carbonate (DMC). DMC is a non-toxic, environmentally benign
reagent that acts as a "green” source of methyl groups. The only by-products are methanol,
which can be recycled, and carbon dioxide. Research on the full N,N-methylation of MDA to its
di-methylated analog using DMC over a zeolite catalyst has been successfully demonstrated.
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[2] This work identified N-methylated intermediates, confirming the viability of the reaction
pathway.[2] By carefully controlling the stoichiometry of the reactants, this method can be
adapted to favor the production of the mono-methylated target compound.

Proposed Experimental Protocol: Stoichiometry-
Controlled N-Methylation

This protocol is adapted from the demonstrated synthesis of 4,4'-methylene bis(N,N-
dimethylaniline) and is designed to favor the mono-methylated product.[2]

o Catalyst Activation: Activate NaY zeolite catalyst by heating at 500°C for 4 hours under a
nitrogen atmosphere. Cool to room temperature in a desiccator.

e Reactor Setup: To a high-pressure stainless-steel autoclave equipped with a magnetic stirrer,
add 4,4'-methylenedianiline (MDA, 1 equivalent), dimethyl carbonate (DMC, 1.1 equivalents),
and the activated NaY catalyst (e.g., 20% by weight relative to MDA).

o Experimental Rationale: A slight excess of DMC is used to ensure the reaction proceeds,
but a large excess is avoided to minimize the formation of the di-methylated by-product.
The catalyst provides a solid acid-base surface to facilitate the reaction.[2]

o Reaction Execution: Seal the autoclave, purge with nitrogen gas, and heat to 190°C with
vigorous stirring. Maintain the reaction for 6-8 hours.

e Work-up and Isolation:
o Cool the reactor to room temperature and carefully vent any pressure.

o Dilute the reaction mixture with a suitable solvent (e.g., dichloromethane or ethyl acetate)
and filter to remove the solid catalyst.

o Wash the filtrate with water to remove any residual methanol.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure.
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« Purification: Purify the resulting crude product via column chromatography on silica gel,
using a gradient of hexane/ethyl acetate as the eluent, to separate the desired N-Methyl-
4,4'-methylenedianiline from unreacted MDA, the di-methylated by-product, and other

minor impurities.

» Validation: Confirm the identity and purity of the final product using analytical techniques
such as *H NMR, 3C NMR, and Mass Spectrometry.

Synthesis Workflow Diagram
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Caption: Proposed workflow for the synthesis of N-Methyl-4,4'-methylenedianiline.
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Analytical Characterization

While experimental spectra are not readily available in public databases, the expected
spectroscopic signatures can be predicted based on the molecular structure.

'H NMR: The spectrum should show distinct signals for the aromatic protons, a singlet for the
bridging methylene (-CHz-) protons, a singlet for the primary amine (-NHz) protons, a singlet
for the N-methyl (-CHs) protons, and a signal for the secondary amine (-NH-) proton. The N-
methyl singlet would be a key diagnostic peak absent in the spectrum of MDA.

e 13C NMR: The spectrum would display signals for the non-equivalent aromatic carbons, a
signal for the methylene bridge carbon, and a distinct upfield signal for the N-methyl carbon.

e Mass Spectrometry (MS): The electron ionization (El) mass spectrum is expected to show a
molecular ion peak (M*) at m/z = 212, corresponding to the molecular weight of the
compound. Key fragmentation patterns would likely involve the cleavage of the benzyl-
nitrogen bond.

o Infrared (IR) Spectroscopy: The IR spectrum should feature characteristic N-H stretching
bands for both the primary and secondary amines (~3300-3500 cm~1), C-H stretching for
aromatic and aliphatic groups (~2850-3100 cm~1), and C=C stretching for the aromatic rings
(~1500-1600 cm™1).

Applications and Significance
Role as a Chemical Intermediate

N-Methyl-4,4'-methylenedianiline serves as a specialized organic building block.[4] Its
bifunctional nature, with a primary amine at one end and a secondary amine at the other,
allows for differential reactivity. This makes it a potentially valuable monomer for creating
advanced polymers, such as polyamides or polyimides, with modified properties (e.g., altered
solubility, glass transition temperature, or cross-linking behavior) compared to those derived
from MDA.

Potential in Drug Development

The aniline substructure is common in pharmaceuticals but is also a "structural alert” due to its
potential for metabolic activation into toxic species.[13] The N-methylation of anilines is a key
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strategy in medicinal chemistry to mitigate this risk and fine-tune a drug candidate's properties.
[5] The introduction of a methyl group can:

e Block Metabolic Oxidation: The methyl group can sterically hinder or electronically deactivate
the amine, preventing the formation of reactive quinone-imine metabolites.

e Modulate Lipophilicity: It increases the molecule's lipophilicity (logP), which can affect its
absorption, distribution, metabolism, and excretion (ADME) profile.

» Alter Receptor Binding: The methyl group can establish critical hydrophobic interactions
within a target's binding pocket or, conversely, create steric clashes, thereby modifying the
compound's potency and selectivity.[5]

Therefore, N-Methyl-4,4'-methylenedianiline represents a valuable scaffold for library
synthesis in drug discovery programs aimed at developing safer and more effective therapeutic
agents.

Safety and Handling

No specific safety data sheet (SDS) is publicly available for N-Methyl-4,4'-methylenedianiline.
However, given its close structural relationship to 4,4'-methylenedianiline (MDA), it must be
handled with extreme caution, assuming a similar hazard profile.

WARNING: The parent compound, 4,4'-methylenedianiline (MDA), is a well-documented
hazardous substance. It is classified as a potential human carcinogen (IARC Group 2B), is
toxic if swallowed or inhaled, and may be fatal if absorbed through the skin.[11][14][15] It is
known to cause severe liver damage and is a skin sensitizer.[14]

Recommended Handling Procedures:

o Engineering Controls: All handling should be performed in a certified chemical fume hood to
prevent inhalation of dust or vapors.

o Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety
goggles at all times. For handling larger quantities, a respirator may be necessary.
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o Exposure Prevention: Avoid all contact with skin, eyes, and clothing. In case of contact, flush
the affected area immediately with copious amounts of water and seek medical attention.[14]

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations for
hazardous materials.

Conclusion

N-Methyl-4,4'-methylenedianiline is a specialized chemical derivative with significant
potential as a building block in polymer chemistry and drug discovery. Its core identity is
defined by the molecular formula C14H1eN2 and a molecular weight of 212.29 g/mol . While
comprehensive experimental data remains sparse, this guide provides a robust framework for
its understanding, including a proposed green synthesis route and a clear outline of its
expected analytical characteristics. The critical takeaway for all researchers is the need to
handle this compound with the same high level of caution afforded to its carcinogenic parent,
MDA, until specific toxicological data becomes available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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